Cas no 163260-76-2 (4-bromo-2-(2-bromoethyl)-1-methoxybenzene)

4-bromo-2-(2-bromoethyl)-1-methoxybenzene structure
163260-76-2 structure
Product Name:4-bromo-2-(2-bromoethyl)-1-methoxybenzene
CAS No:163260-76-2
MF:C9H10Br2O
MW:293.98310136795
CID:110170
PubChem ID:53418049
Update Time:2025-04-18

4-bromo-2-(2-bromoethyl)-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-(2-bromoethyl)-1-methoxybenzene
    • Benzene,4-bromo-2-(2-bromoethyl)-1-methoxy-
    • SCHEMBL6488941
    • 163260-76-2
    • XKBHMPMRWHCKGB-UHFFFAOYSA-N
    • DTXSID40697377
    • AKOS014196911
    • MDL: MFCD11110009
    • Inchi: 1S/C9H10Br2O/c1-12-9-3-2-8(11)6-7(9)4-5-10/h2-3,6H,4-5H2,1H3
    • InChI Key: XKBHMPMRWHCKGB-UHFFFAOYSA-N
    • SMILES: BrCCC1C=C(C=CC=1OC)Br

Computed Properties

  • Exact Mass: 291.9098
  • Monoisotopic Mass: 291.91
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • PSA: 9.23
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